N'-(4-tert-butylbenzoyl)-3-fluorobenzohydrazide

• IUPAC Name: N'-(4-tert-butylbenzoyl)-3-fluorobenzohydrazide
• InChI: InChI=1S/C18H19FN2O2/c1-18(2,3)14-9-7-12(8-10-14)16(22)20-21-17(23)13-5-4-6-15(19)11-13/h4-11H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: LQDRPLNGGPADQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-(4-tert-butylbenzoyl)-3-fluorobenzohydrazide, commonly known as BBH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BBH is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 313.36 g/mol.

Mechanism of Action

BBH has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to have anti-cancer properties, and BBH has been investigated as a potential HDAC inhibitor for cancer treatment.
Biochemical and Physiological Effects:
BBH has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is a crucial process for tumor growth and metastasis. BBH has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

BBH has several advantages for lab experiments, including its high purity and stability, as well as its solubility in organic solvents. However, BBH can be expensive to synthesize, and its potential toxicity and side effects must be carefully evaluated before use in experiments.

Future Directions

There are several potential future directions for BBH research, including the development of more efficient and cost-effective synthesis methods, the investigation of its potential as a therapeutic agent for other diseases, and the exploration of its potential as a tool for studying epigenetic regulation of gene expression. Additionally, further studies are needed to evaluate the safety and efficacy of BBH in vivo and to optimize its pharmacological properties for clinical use.

Synthesis Methods

BBH can be synthesized through a multi-step process starting from 3-fluorobenzoic acid and 4-tert-butylbenzoyl chloride. The reaction involves the use of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The final step involves the addition of hydrazine hydrate to the intermediate product to form BBH.

Scientific Research Applications

BBH has shown potential in various scientific research applications, including as a fluorescent probe for detecting metal ions, as a photosensitizer for photodynamic therapy, and as a potential drug candidate for cancer treatment. BBH has also been used as a starting material for the synthesis of other compounds with potential applications in drug discovery.